Cas no 359715-61-0 (1-1-(3-fluorophenyl)cyclopentylmethanamine)

• Product Name: 1-1-(3-fluorophenyl)cyclopentylmethanamine
• CAS No: 359715-61-0
• MF: C₁₂H₁₆FN
• MW: 193.260546684265
• MDL: MFCD06213186
• CID: 858723
• PubChem ID: 16767212
• Update Time: 2025-04-19

1-1-(3-fluorophenyl)cyclopentylmethanamine Chemical and Physical Properties

Names and Identifiers

• (1-(3-Fluorophenyl)cyclopentyl)methanamine
• C-[1-(3-Fluoro-phenyl)-cyclopentyl]-methylamine
• [(3-fluorophenyl)cyclopentyl]methylamine
• 1-[1-(3-fluorophenyl)cyclopentyl]methanamine
• 1-[1-(3-fluorophenyl)cyclopentyl]methanamine(SALTDATA: FREE)
• AGN-PC-015OTJ
• CTK7E3883
• MolPort-000-116-683
• SBB014731
• STK523524
• SureCN7196726
• C78165
• CS-0271541
• SCHEMBL7196726
• DTXSID30587955
• SY225880
• C-[1-(3-FLUOROPHENYL)-CYCLOPENTYL]-METHYLAMINE
• 1-(3-Fluorophenyl)-cyclopentanemethanamine
• MFCD06213186
• AB90638
• Cyclopentanemethanamine, 1-(3-fluorophenyl)- (9CI)
• [1-(3-fluorophenyl)cyclopentyl]methanamine
• BS-37885
• 359715-61-0
• 1-(3-Fluorophenyl)cyclopentanemethanamine
• EN300-336215
• AKOS000112534
• 1-1-(3-fluorophenyl)cyclopentylmethanamine

• MDL： MFCD06213186
• Inchi： 1S/C12H16FN/c13-11-5-3-4-10(8-11)12(9-14)6-1-2-7-12/h3-5,8H,1-2,6-7,9,14H2
• InChI Key： DNRJUAGGSQWTTG-UHFFFAOYSA-N
• SMILES： FC1=CC=CC(=C1)C1(CN)CCCC1

Computed Properties

• Exact Mass: 193.12678
• Monoisotopic Mass: 193.126677677g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 187
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Experimental Properties

• PSA: 26.02

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes